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Compound of Interest

Compound Name: Phenolphthalein monophosphate

Cat. No.: B083379 Get Quote

For researchers, scientists, and drug development professionals seeking a reliable and

sensitive substrate for alkaline phosphatase-based Enzyme-Linked Immunosorbent Assays

(ELISAs), Phenolphthalein Monophosphate (PMP) offers a robust alternative to more

commonly used substrates. This document provides detailed application notes and protocols

for the effective use of PMP in your ELISA workflows.

Introduction to Phenolphthalein Monophosphate
Phenolphthalein monophosphate is a substrate for alkaline phosphatase (AP), an enzyme

frequently conjugated to secondary antibodies in ELISA. Upon dephosphorylation by AP, PMP

is converted to phenolphthalein. In an alkaline environment, phenolphthalein produces a

distinct pink or fuchsia color, which can be quantified spectrophotometrically to determine the

concentration of the target analyte.

The enzymatic reaction is as follows:
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Phenolphthalein Monophosphate (colorless)

Phenolphthalein (colorless in acid/neutral pH)

Dephosphorylation

Inorganic Phosphate

Phenolphthalein (pink/fuchsia)

pH-dependent structural change

Alkaline Phosphatase (AP)

Alkaline Buffer (pH > 8.3)
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Coating

Blocking

Incubation

Detection

Coat plate with antigen

Block unbound sites

Add primary antibody

Add AP-conjugated secondary antibody

Add PMP substrate

Incubate for color development

Add stop solution (optional)

Read absorbance at 553 nm

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes and Protocols for Phenolphthalein
Monophosphate in ELISA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083379#using-phenolphthalein-monophosphate-in-
elisa-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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